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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Methyl benzoate (C₈H₈O₂) is an aromatic ester recognized for its characteristic sweet, floral,

and fruity aroma, often with phenolic and balsamic undertones.[1][2] It is a key component in

the creation of various fragrances, particularly in imparting depth and elegance to white floral

accords.[3][4] Naturally present in essential oils such as ylang-ylang, tuberose, and clove,

methyl benzoate is also synthesized for wide application in perfumery, cosmetics, and as a

flavoring agent.[5][6] Its versatility allows it to serve as a middle note in perfume compositions,

bridging top and heart notes for a seamless scent transition.[1][2] This document provides

detailed application notes and experimental protocols for the use of methyl benzoate in

fragrance chemistry research.

Physicochemical Properties and Specifications
Methyl benzoate's utility in perfumery is largely dictated by its physical and chemical

properties, which are summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b043278?utm_src=pdf-interest
https://www.benchchem.com/product/b043278?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6268529.htm
https://www.benchchem.com/pdf/Application_Note_Analysis_of_Methyl_2_3_hydroxyphenyl_benzoate_using_Gas_Chromatography_Mass_Spectrometry_GC_MS.pdf
https://www.benchchem.com/pdf/Fischer_Esterification_of_Benzoic_Acid_with_Ethanol_Application_Notes_and_Protocols.pdf
https://www.scribd.com/document/341831545/Esterification-of-Methyl-Benzoate
https://www.benchchem.com/product/b043278?utm_src=pdf-body
https://hrc.threecosmetics.com/en/essential-oil/detail/886/
https://www.operachem.com/fischer-esterification-typical-procedures/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6268529.htm
https://www.benchchem.com/pdf/Application_Note_Analysis_of_Methyl_2_3_hydroxyphenyl_benzoate_using_Gas_Chromatography_Mass_Spectrometry_GC_MS.pdf
https://www.benchchem.com/product/b043278?utm_src=pdf-body
https://www.benchchem.com/product/b043278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₈H₈O₂ [7]

Molecular Weight 136.15 g/mol [7]

Appearance Colorless oily liquid [7][8]

Odor Profile

Sweet, fruity, floral (ylang-

ylang, tuberose), with phenolic

and balsamic nuances.

[1]

Boiling Point 199.6 °C (391.3 °F; 472.8 K) [9]

Melting Point -12.5 °C (9.5 °F; 260.6 K) [9]

Density 1.0837 g/cm³ [9]

Refractive Index (nD) 1.5164 [9]

Flash Point 82 °C (180 °F; 355 K) [9]

Vapor Pressure 0.38 mm Hg at 25 °C [8]

Solubility

Poorly soluble in water;

miscible with organic solvents

like ethanol and diethyl ether.

[8][9]

Log P 2.1 [8]

CAS Number 93-58-3 [7]

FEMA Number 2683 [7]

Applications in Perfumery
Methyl benzoate is a versatile ingredient in a perfumer's palette.

Floral Accords: It is extensively used to create and enhance white floral fragrances, such as

ylang-ylang, jasmine, tuberose, and mimosa.[3][4]

Middle Note: Its moderate volatility makes it an excellent middle or heart note, providing the

core character of a fragrance after the top notes have dissipated.[1]
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Blending and Harmony: It blends well with a variety of other fragrance ingredients, including

citrus top notes and woody or vanilla base notes, contributing to a well-rounded and

harmonious scent profile.[1]

Scented Products: Beyond fine fragrances, methyl benzoate is incorporated into a wide

range of scented consumer products, including lotions, soaps, candles, and air fresheners.

[1]

Natural Occurrence
The concentration of methyl benzoate in natural essential oils can vary. A notable example is

its presence in different fractions of ylang-ylang oil.

Ylang-Ylang Oil Fraction
Methyl Benzoate
Concentration (%)

References

Extra 4 - 9 [1]

I Not specified

II Not specified

III 3.37 [10]

Complete 1.31 - 8.01 [5]

Commercial Cananga Oil 1.5 [11]

Experimental Protocols
Synthesis of Methyl Benzoate via Fischer Esterification
This protocol describes the laboratory synthesis of methyl benzoate from benzoic acid and

methanol using a strong acid catalyst.

Materials:

Benzoic acid

Methanol (anhydrous)
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Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

5% Sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine 6.1 g of benzoic acid with 20 mL of

methanol.[12]

Catalyst Addition: Slowly and carefully add 2 mL of concentrated sulfuric acid to the mixture

while swirling.[12]

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 45-60 minutes.

[12][13]

Workup - Extraction: After cooling the reaction mixture to room temperature, transfer it to a

separatory funnel containing 50 mL of water.[12] Rinse the reaction flask with 40 mL of

diethyl ether and add this to the separatory funnel.[12]
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Shake the funnel gently, venting frequently to release pressure. Allow the layers to separate

and drain the lower aqueous layer.

Washing: Wash the organic layer sequentially with 25 mL of water, followed by 25 mL of 5%

sodium bicarbonate solution to neutralize any unreacted acid (caution: CO₂ evolution), and

finally with 25 mL of saturated sodium chloride solution.[12]

Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous

sodium sulfate to remove residual water.

Solvent Removal: Decant or filter the dried organic solution into a pre-weighed round-bottom

flask and remove the diethyl ether using a rotary evaporator.

Purification (Optional): The crude methyl benzoate can be further purified by simple

distillation.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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